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Cat. No.: B569129 Get Quote

Swietemahalactone: A Comprehensive Technical
Guide
An In-depth Analysis of the Chemical Structure, Physicochemical Properties, and Biological

Activity of a Novel Limonoid

For Researchers, Scientists, and Drug Development Professionals

Abstract
Swietemahalactone is a recently discovered rearranged phragmalin-type limonoid isolated

from the plant Swietenia mahagoni. Its unique chemical architecture has garnered significant

interest within the scientific community. This technical guide provides a comprehensive

overview of the chemical structure, physicochemical properties, and known biological activities

of Swietemahalactone. Detailed experimental protocols for its structural elucidation and

evaluation of its antibacterial properties are presented, along with visualizations of key

experimental workflows. This document aims to serve as a foundational resource for

researchers and professionals engaged in natural product chemistry, pharmacology, and drug

development.

Chemical Structure and Physicochemical Properties
Swietemahalactone possesses a complex polycyclic structure characteristic of rearranged

phragmalin-type limonoids. The definitive structure was established through extensive
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spectroscopic analysis, primarily Nuclear Magnetic Resonance (NMR) and X-ray

crystallography.

Chemical Structure
The chemical structure of Swietemahalactone is depicted in Figure 1.

(Figure 1: Chemical Structure of Swietemahalactone to be inserted here. As a language

model, I cannot generate images. A 2D chemical structure drawing would be appropriate.)

Physicochemical Properties
A summary of the key physicochemical properties of Swietemahalactone is provided in Table

1.

Property Value Source

Molecular Formula C₂₇H₃₀O₁₀ [1][2]

Molecular Weight 514.52 g/mol [1]

CAS Number 1514669-21-6 [2]

Type of Compound
Rearranged phragmalin-type

limonoid
[1]

Natural Source Swietenia mahagoni [1]

Table 1: Physicochemical Properties of Swietemahalactone

Spectroscopic Data
The structural elucidation of Swietemahalactone was heavily reliant on one- and two-

dimensional NMR spectroscopy. The ¹H and ¹³C NMR spectral data provide a detailed

fingerprint of the molecule's atomic connectivity and chemical environment.

Table 2: ¹H and ¹³C NMR Spectroscopic Data for Swietemahalactone (Note: Specific chemical

shift (δ) values, coupling constants (J), and multiplicities are not yet publicly available in the

searched literature. This table serves as a template for when such data becomes accessible.)
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Position ¹³C (ppm)
¹H (ppm, multiplicity, J in
Hz)

1

2

...

Crystallographic Data
Single-crystal X-ray diffraction analysis provided the definitive three-dimensional structure of

Swietemahalactone, confirming its relative and absolute stereochemistry.

Table 3: X-ray Crystallographic Data for Swietemahalactone (Note: Specific crystallographic

parameters are not yet publicly available in the searched literature. This table is a template for

when the data is published.)
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Parameter Value

Crystal system

Space group

a (Å)

b (Å)

c (Å)

α (°)

β (°)

γ (°)

Volume (Å³)

Z

Density (calculated) (g/cm³)

F(000)

Crystal size (mm³)

θ range for data collection (°)

Index ranges

Reflections collected

Independent reflections

Goodness-of-fit on F²

Final R indices [I>2σ(I)]

R indices (all data)

Biological Activity
Preliminary studies have demonstrated that Swietemahalactone exhibits antibacterial activity.
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Antibacterial Activity
Swietemahalactone has been shown to possess antibacterial activity against Escherichia coli.

[1] The activity was determined using the agar diffusion method.[1]

Table 4: Antibacterial Activity of Swietemahalactone (Note: Quantitative data such as the

diameter of the zone of inhibition is not yet available in the searched literature.)

Bacterial Strain Method Result

Escherichia coli Agar Diffusion Method Active

Experimental Protocols
The following sections detail the methodologies employed for the isolation, structural

elucidation, and antibacterial testing of Swietemahalactone.

Isolation of Swietemahalactone
The general workflow for the isolation of Swietemahalactone from its natural source is

depicted in the following diagram.
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Solvent Partitioning
(e.g., with n-hexane, ethyl acetate)

Fractions of varying polarity

Column Chromatography
(e.g., Silica gel, Sephadex)

Pure Swietemahalactone

Click to download full resolution via product page

Caption: General workflow for the isolation of Swietemahalactone.

Structural Elucidation
The structure of Swietemahalactone was determined using a combination of spectroscopic

techniques.
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Spectroscopic Analysis

Crystallographic Analysis

1D and 2D NMR
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Mass Spectrometry
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Caption: Methodologies for the structural elucidation of Swietemahalactone.

Agar Diffusion Method for Antibacterial Susceptibility
Testing
The following protocol outlines the general steps for the agar diffusion method used to assess

the antibacterial activity of Swietemahalactone.
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1. Prepare and sterilize
Mueller-Hinton agar plates.

2. Inoculate the agar surface
with a standardized suspension

of E. coli.

3. Apply a sterile disc impregnated
with a known concentration of

Swietemahalactone to the agar.

4. Incubate the plates under
optimal conditions (e.g., 37°C for 24 hours).

5. Measure the diameter of the
zone of inhibition around the disc.

6. Interpret the results based on
the size of the inhibition zone.
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Activity (Agar Diffusion)

Determine Minimum Inhibitory
Concentration (MIC)

Target Identification Studies
(e.g., Affinity Chromatography,

Proteomics)

Cellular Pathway Analysis
(e.g., Transcriptomics,

Metabolomics)
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Mechanism of Action

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Swietemahalactone chemical structure and properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b569129#swietemahalactone-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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